Cas no 629-62-9 (n-Pentadecane)

• Product Name: n-Pentadecane
• CAS No: 629-62-9
• MF: C₁₅H₃₂
• MW: 212.414585113525
• MDL: MFCD00008990
• CID: 82842
• PubChem ID: 87575811
• Update Time: 2025-09-21

n-Pentadecane Chemical and Physical Properties

Names and Identifiers

• n-Pentadecane
• Pentadecane [Standard Material for GC]
• Pentadecane
• n-Pentadecaneneat
• PENTADECANE, n-(AS)
• PENTADECANE, n-(P)
• EINECS 211-098-1
• heptane-octane
• MYS
• n-Pentadecan
• n-tetradecane
• pentadecan
• Pentadekan
• NSC 172781
• 629-62-9
• CH3-[CH2]13-CH3

• MDL： MFCD00008990
• Inchi： 1S/C15H32/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-15H2,1-2H3
• InChI Key： YCOZIPAWZNQLMR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC
• BRN： 1698194

Computed Properties

• Exact Mass: 212.25000
• Monoisotopic Mass: 212.250401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.769 g/mL at 25 °C(lit.)
• Melting Point: 8-10 °C (lit.)
• Boiling Point: 270 °C(lit.)
• Flash Point: Fahrenheit: 269.6 ° f < br / > Celsius: 132 ° C < br / >
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Immiscible with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 6.09750
• Vapor Pressure: 1 mmHg ( 91.6 °C)
• Solubility: Insoluble in water.

n-Pentadecane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H304
• Warning Statement： P301+P310,P331,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 65-66
• Safety Instruction： S62
• RTECS：RZ1800000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：0.45-6.5%(V)
• Storage Condition：room temp
• Risk Phrases：R66
• Safety Term：S24/25

Related Categories

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